Cas no 1820639-22-2 (3-[(2H-1,2,3-triazol-2-yl)methyl]piperidine hydrochloride)

• Product Name: 3-[(2H-1,2,3-triazol-2-yl)methyl]piperidine hydrochloride
• CAS No: 1820639-22-2
• MDL: MFCD28125900
• CID: 4619091
• PubChem ID: 86262265
• Update Time: 2025-05-22

3-[(2H-1,2,3-triazol-2-yl)methyl]piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(2H-1,2,3-triazol-2-yl)methyl]piperidine hydrochloride

• MDL： MFCD28125900

Additional information on 3-[(2H-1,2,3-triazol-2-yl)methyl]piperidine hydrochloride

3-[(2H-1,2,3-Triazol-2-yl)methyl]piperidine Hydrochloride (CAS No. 1820639-22-2): A Comprehensive Overview

3-[(2H-1,2,3-triazol-2-yl)methyl]piperidine hydrochloride (CAS No. 1820639-22-2) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique triazole-piperidine hybrid structure, is widely studied for its potential applications in drug discovery and development. The presence of both 1,2,3-triazole and piperidine moieties makes it a versatile intermediate in medicinal chemistry.

The 3-[(2H-1,2,3-triazol-2-yl)methyl]piperidine hydrochloride is particularly notable for its role in the synthesis of bioactive molecules. Researchers are increasingly exploring its utility in designing small-molecule inhibitors and ligands for G-protein-coupled receptors (GPCRs), which are critical targets in treating neurological and metabolic disorders. Its hydrochloride salt form enhances solubility, making it more suitable for experimental and formulation purposes.

One of the key reasons for the growing interest in CAS No. 1820639-22-2 is its potential in addressing contemporary healthcare challenges. For instance, the rise of neurodegenerative diseases and metabolic syndromes has spurred demand for novel therapeutic agents. The triazole-piperidine scaffold is being investigated for its ability to modulate key biological pathways, offering hope for next-generation treatments.

In addition to its pharmaceutical applications, 3-[(2H-1,2,3-triazol-2-yl)methyl]piperidine hydrochloride is also utilized in chemical biology and proteomics research. Its structural features enable it to serve as a molecular probe for studying protein-ligand interactions, which is essential for understanding disease mechanisms. This aligns with the increasing focus on precision medicine and targeted therapies in modern healthcare.

The synthesis of 3-[(2H-1,2,3-triazol-2-yl)methyl]piperidine hydrochloride typically involves click chemistry techniques, which are renowned for their efficiency and selectivity. This method allows for the rapid assembly of complex molecules, making it a preferred choice for researchers. The compound's high purity and stability further contribute to its widespread adoption in laboratories worldwide.

From a market perspective, the demand for CAS No. 1820639-22-2 is expected to grow, driven by advancements in drug discovery technologies and the increasing prevalence of chronic diseases. Pharmaceutical companies and research institutions are actively seeking reliable suppliers of this compound to support their R&D efforts. Its role in combinatorial chemistry and high-throughput screening also underscores its importance in accelerating drug development timelines.

For researchers and industry professionals, understanding the properties and applications of 3-[(2H-1,2,3-triazol-2-yl)methyl]piperidine hydrochloride is crucial. Its molecular weight, solubility profile, and reactivity are key factors that influence its suitability for various experimental setups. Additionally, proper handling and storage conditions must be observed to maintain its integrity and performance in research applications.

In summary, 3-[(2H-1,2,3-triazol-2-yl)methyl]piperidine hydrochloride (CAS No. 1820639-22-2) represents a valuable tool in modern scientific research. Its unique chemical structure and diverse applications make it a compound of significant interest in the fields of pharmaceuticals, chemical biology, and drug discovery. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing health challenges of our time.